(2-Cyano-6-(trifluoromethyl)pyridin-4-yl)boronic acid

• Molecular Formula: C7H4BF3N2O2
• Molecular Weight: 215.93 g/mol
• IUPAC Name: [2-cyano-6-(trifluoromethyl)pyridin-4-yl]boronic acid
• InChI: InChI=1S/C7H4BF3N2O2/c9-7(10,11)6-2-4(8(14)15)1-5(3-12)13-6/h1-2,14-15H
• InChI Key: OFKNWOKYWWIZEG-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=NC(=C1)C(F)(F)F)C#N)(O)O

Description

(2-Cyano-6-(trifluoromethyl)pyridin-4-yl)boronic acid (CAS: 2225178-37-8) is a boronic acid derivative with the molecular formula C₇H₄BF₃N₂O₂ and a molecular weight of 215.93 g/mol. The compound features a pyridine ring substituted with a cyano (-CN) group at position 2, a trifluoromethyl (-CF₃) group at position 6, and a boronic acid (-B(OH)₂) moiety at position 4. Its structure confers unique electronic properties, making it valuable in cross-coupling reactions, such as Suzuki-Miyaura couplings, for synthesizing pharmaceuticals and agrochemicals .

Key properties include:

• Solubility: Typically dissolved in polar aprotic solvents (e.g., DMF, DMSO).
• Storage: Requires storage at -20°C in sealed containers to prevent moisture-induced degradation .

Comparison with Similar Compounds

Comparison with Structurally Similar Boronic Acid Derivatives

Substituent Effects on Electronic and Physical Properties

The reactivity and stability of boronic acids are heavily influenced by substituents on the aromatic ring. Below is a comparison of (2-Cyano-6-(trifluoromethyl)pyridin-4-yl)boronic acid with analogs differing in substituent type and position:

Table 1: Structural and Physical Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Substituents
(2-Cyano-6-(trifluoromethyl)pyridin-4-yl)boronic acid	C₇H₄BF₃N₂O₂	215.93	2225178-37-8	-CN (position 2), -CF₃ (position 6)
(2-Methoxy-6-(trifluoromethyl)pyridin-4-yl)boronic acid	C₇H₇BF₃NO₃	220.94	1429874-11-2	-OCH₃ (position 2), -CF₃ (position 6)
(6-(Trifluoromethyl)pyridin-3-yl)boronic acid	C₆H₅BF₃NO₂	199.92	868662-36-6	-CF₃ (position 6), -B(OH)₂ (position 3)
[5-Chloro-2-(trifluoromethyl)pyridin-4-yl]boronic acid	C₆H₄BClF₃NO₂	225.37	2225174-70-7	-Cl (position 5), -CF₃ (position 2)

Key Observations :

Electron-Withdrawing vs. Electron-Donating Groups: The cyano (-CN) group in the target compound is strongly electron-withdrawing, enhancing the electrophilicity of the boronic acid moiety, which may improve reactivity in cross-coupling reactions compared to methoxy (-OCH₃), an electron-donating group . Trifluoromethyl (-CF₃) groups, present in all compared compounds, contribute to lipophilicity and metabolic stability in drug candidates .

Positional Effects :

• Substitution at pyridin-4-yl (para position) vs. pyridin-3-yl (meta position) alters steric and electronic environments. For example, (6-(Trifluoromethyl)pyridin-3-yl)boronic acid (CAS: 868662-36-6) has a boronic acid group at position 3, which may reduce steric hindrance in couplings compared to the para-substituted target compound .

Table 2: Application Comparison

Compound	Key Applications	Research Findings
(2-Cyano-6-(trifluoromethyl)pyridin-4-yl)boronic acid	Suzuki-Miyaura coupling, drug intermediates	Used in synthesizing kinase inhibitors; high reactivity due to -CN and -CF₃ synergy .
(6-(Trifluoromethyl)pyridin-3-yl)boronic acid	Heterocycle synthesis	Produced ethyl ester derivatives with LCMS m/z 366 [M+H]⁺ and HPLC retention 1.26 min .
[2-Methoxy-6-(trifluoromethyl)pyridin-4-yl]boronic acid	Agrochemical intermediates	Demonstrated stability under thermal stress (up to 150°C) in thermogravimetric analysis .

Reactivity Insights :

• The cyano group in the target compound may accelerate transmetalation steps in Suzuki couplings by stabilizing transition states, whereas methoxy analogs exhibit slower kinetics due to electron donation .

Stability and Handling

• (2-Cyano-6-(trifluoromethyl)pyridin-4-yl)boronic acid is moisture-sensitive, requiring stringent storage conditions (-20°C, sealed) .
• Methoxy-substituted analogs show greater air stability but may require purification via recrystallization to remove boroxine byproducts .